Cas no 137434-61-8 (5-methyl-1H-1,2,3-benzotriazol-4-amine)

• Product Name: 5-methyl-1H-1,2,3-benzotriazol-4-amine
• CAS No: 137434-61-8
• MF: C₇H₈N₄
• MW: 148.16522026062
• MDL: MFCD00962616
• CID: 855391
• PubChem ID: 15122285
• Update Time: 2026-04-29

5-methyl-1H-1,2,3-benzotriazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazol-4-amine,5-methyl-(9CI)
• 5-Methyl-1H-1,2,3-benzotriazol-4-amine
• 5-methyl-1H-1,2,3-benzotriazol-4-amine

• MDL： MFCD00962616
• Inchi： InChI=1S/C7H8N4/c1-4-2-3-5-7(6(4)8)10-11-9-5/h2-3H,8H2,1H3,(H,9,10,11)
• InChI Key： PSSNUWSDXCWZDV-UHFFFAOYSA-N
• SMILES： CC1=C(C2=C(C=C1)N=NN2)N

Computed Properties

• Exact Mass: 147.06721
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 64.69

Additional information on 5-methyl-1H-1,2,3-benzotriazol-4-amine

Research Brief on 5-methyl-1H-1,2,3-benzotriazol-4-amine (CAS: 137434-61-8): Recent Advances and Applications

5-methyl-1H-1,2,3-benzotriazol-4-amine (CAS: 137434-61-8) is a benzotriazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery, agrochemicals, and material science. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief consolidates the latest findings on this compound, highlighting its chemical properties, synthetic routes, and biological activities.

Recent literature reveals that 5-methyl-1H-1,2,3-benzotriazol-4-amine serves as a crucial scaffold in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of selective JAK2 inhibitors, which are promising candidates for treating myeloproliferative disorders. The compound's unique structure allows for facile functionalization, enabling the introduction of diverse pharmacophores to enhance target specificity and potency. Computational docking studies further supported its binding affinity to the ATP-binding site of JAK2, validating its potential as a lead compound.

In addition to its role in kinase inhibition, 5-methyl-1H-1,2,3-benzotriazol-4-amine has shown notable antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy against multidrug-resistant Staphylococcus aureus (MRSA) strains. The compound's mechanism of action involves disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses. These findings underscore its potential as a novel antibiotic scaffold, particularly in the face of rising antimicrobial resistance.

The synthetic accessibility of 5-methyl-1H-1,2,3-benzotriazol-4-amine has also been a focus of recent research. A scalable and eco-friendly synthesis route was developed in 2023, utilizing microwave-assisted cyclization to achieve high yields (>85%) with minimal byproducts. This advancement addresses previous challenges in large-scale production, making the compound more accessible for industrial applications. Furthermore, its stability under physiological conditions has been confirmed through pharmacokinetic studies, supporting its suitability for further drug development.

Looking ahead, ongoing research is exploring the compound's potential in other therapeutic areas, including neurodegenerative diseases and cancer immunotherapy. Preliminary data suggest that derivatives of 5-methyl-1H-1,2,3-benzotriazol-4-amine may modulate neuroinflammatory pathways and enhance T-cell activation, respectively. These emerging applications highlight the compound's versatility and the need for continued investigation into its pharmacological profile.

In conclusion, 5-methyl-1H-1,2,3-benzotriazol-4-amine (CAS: 137434-61-8) represents a promising scaffold in chemical biology and drug discovery. Its diverse biological activities, coupled with advancements in synthetic methodologies, position it as a valuable tool for developing next-generation therapeutics. Future studies should focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies to address unmet medical needs.